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Compound of Interest

Compound Name: 3-Phenoxy-1-propanol

Cat. No.: B1346799 Get Quote

Technical Support Center: 3-Phenoxy-1-propanol
This technical support center provides guidance on the safe handling of 3-Phenoxy-1-
propanol for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3-Phenoxy-1-propanol?

A1: 3-Phenoxy-1-propanol is primarily considered an irritant.[1] It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1] Ingestion may also cause irritation

of the digestive tract.[2][3] While it is considered to have low acute toxicity, prolonged or

repeated contact may lead to sensitization in some individuals.[4]

Q2: What are the appropriate storage conditions for 3-Phenoxy-1-propanol?

A2: Store 3-Phenoxy-1-propanol in a tightly closed container in a cool, dry, and well-ventilated

area.[2][5] It should be stored away from incompatible substances such as strong oxidizing

agents.[3][6]

Q3: What should I do in case of a small spill?

A3: For small spills, absorb the material with an inert substance like vermiculite, sand, or earth

and place it in a suitable, closed container for disposal.[2] Ensure you are wearing appropriate
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personal protective equipment during cleanup.[2][7] Avoid creating dust or vapors and ensure

the area is well-ventilated.[8][9]

Q4: Is 3-Phenoxy-1-propanol considered a carcinogen?

A4: There is no conclusive evidence to suggest that 3-Phenoxy-1-propanol is a carcinogen. It

is not currently classified as a carcinogen by the International Agency for Research on Cancer

(IARC) or the United States Environmental Protection Agency (EPA).[4]
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Problem Possible Cause Solution

Skin Irritation or Redness After

Handling

Direct contact of 3-Phenoxy-1-

propanol with the skin.

Immediately flush the affected

skin with plenty of soap and

water for at least 15 minutes.

[2][3] Remove contaminated

clothing and wash it before

reuse.[3] If irritation persists,

seek medical attention.[2]

Always wear appropriate

chemical-resistant gloves to

prevent skin exposure.[2]

Eye Irritation, Redness, or Pain

3-Phenoxy-1-propanol vapor

or liquid came into contact with

the eyes.

Immediately flush the eyes

with plenty of water for at least

15 minutes, occasionally lifting

the upper and lower eyelids.[2]

[3] Remove contact lenses if

present and easy to do so.[6]

Seek immediate medical

attention.[2][6] Always wear

safety goggles or glasses as

described by OSHA's eye and

face protection regulations.[2]

Respiratory Tract Irritation

(e.g., coughing, shortness of

breath)

Inhalation of 3-Phenoxy-1-

propanol vapors.

Move to fresh air immediately.

[2] If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.[7][8] Seek

medical attention if symptoms

persist.[2] Handle this chemical

in a well-ventilated area or in a

chemical fume hood to

minimize inhalation exposure.

[2][10]

Accidental Ingestion Accidental swallowing of the

chemical.

If the victim is conscious and

alert, give 2-4 cupfuls of milk or

water.[2] Do NOT induce
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vomiting.[3][7] Never give

anything by mouth to an

unconscious person.[2][7]

Seek immediate medical aid.

[2]

Personal Protective Equipment (PPE) Summary
Protection Type Recommended Equipment Standard/Specification

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.[2] Tightly fitting safety

goggles are recommended.[8]

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[2]

Skin Protection

Wear appropriate protective

gloves to prevent skin

exposure.[2] Wear appropriate

protective clothing to prevent

skin exposure.[2]

Consult with your preferred

glove manufacturer for

compatibility.[11]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[2]

Follow the OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.[2]

Occupational Exposure Limits
Organization Limit Type Value

OSHA PEL No data available

ACGIH TLV No data available

NIOSH REL No data available

Experimental Protocol: General Handling Procedure

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/24156.pdf
https://www.chemicalbook.com/msds/3-phenoxy-1-propanol.pdf
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://www.chemicalbook.com/msds/3-phenoxy-1-propanol.pdf
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://www.echemi.com/sds/3-phenoxy-1-propanol-pid_Rock10399.html
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://zaeralab.ucr.edu/sites/default/files/2019-10/4_sop_chemicals_-_to_1_2016-05.pdf
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://www.chemsrc.com/en/cas/6180-61-6_598126.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure you have read and understood the Safety Data Sheet

(SDS) for 3-Phenoxy-1-propanol.

Engineering Controls: Always handle 3-Phenoxy-1-propanol in a well-ventilated area. The

use of a certified laboratory chemical fume hood is strongly recommended to minimize

inhalation exposure.[11]

Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above,

including safety goggles, chemical-resistant gloves, and a lab coat.

Dispensing: When transferring or dispensing the chemical, avoid splashing. Use appropriate

tools and techniques to minimize the generation of aerosols or vapors.

Waste Disposal: Dispose of waste, including empty containers, in accordance with federal,

state, and local regulations.[2] Do not pour down the drain.

Hygiene: Wash hands thoroughly with soap and water after handling.[9]

Planning & Preparation Handling Procedure

Post-Handling

Emergency Response

Review SDS Gather PPE Use Fume Hood Wear PPE Handle Chemical

Dispose Waste

Spill

Exposure

Decontaminate Area Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for 3-Phenoxy-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1346799?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346799?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

